Cas no 444927-67-7 (AK-968/15604418)

AK-968/15604418 structure
AK-968/15604418 structure
Product name:AK-968/15604418
CAS No:444927-67-7
MF:C28H21Cl2N3O
MW:486.391844511032
CID:3049870
PubChem ID:3473169

AK-968/15604418 Chemical and Physical Properties

Names and Identifiers

    • AK-968/15604418
    • 444927-67-7
    • 2-amino-4-(2-chlorophenyl)-1-(3-chlorophenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
    • 2-amino-4-(2-chlorophenyl)-1-(3-chlorophenyl)-5-oxo-7-phenyl-4,6,7,8-tetrahydroquinoline-3-carbonitrile
    • 2-AMINO-4-(2-CHLOROPHENYL)-1-(3-CHLOROPHENYL)-5-OXO-7-PHENYL-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE
    • STL174365
    • 648-566-3
    • AKOS003794685
    • Inchi: InChI=1S/C28H21Cl2N3O/c29-19-9-6-10-20(15-19)33-24-13-18(17-7-2-1-3-8-17)14-25(34)27(24)26(22(16-31)28(33)32)21-11-4-5-12-23(21)30/h1-12,15,18,26H,13-14,32H2
    • InChI Key: CEJSRDVZIFEEHL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 485.1061677Da
  • Monoisotopic Mass: 485.1061677Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 912
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1Ų
  • XLogP3: 6.4

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